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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-hydrazinylpyridine

Cat. No.: B2803430 Get Quote

4-(Benzyloxy)-2-hydrazinylpyridine: A Technical
Guide for Researchers
Disclaimer: Publicly available scientific data exclusively for 4-(Benzyloxy)-2-
hydrazinylpyridine is limited. This guide provides a comprehensive overview of its predicted

properties and potential synthesis routes based on data from closely related chemical

structures. The information herein is intended to serve as a foundational resource for

researchers and drug development professionals.

Core Chemical and Physical Properties
Direct experimental data for 4-(Benzyloxy)-2-hydrazinylpyridine is not readily available in

published literature. However, we can infer its properties from analogous compounds. The core

structure combines a pyridine ring, a benzyloxy group, and a hydrazinyl group.

Table 1: Predicted Molecular and Physical Properties of 4-(Benzyloxy)-2-hydrazinylpyridine
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Property
Predicted
Value/Information

Source/Analogue

Molecular Formula C₁₂H₁₃N₃O Based on structure

Molecular Weight 215.25 g/mol Based on structure

Appearance
Likely a solid at room

temperature

Analogy with similar

compounds

Solubility

Expected to be soluble in

organic solvents like methanol.

[1]

Inferred from 2-

Hydrazinopyridine[1]

CAS Number 1566496-90-9 BLD Pharm

For comparison, physical and chemical data for structurally related compounds are presented

in the tables below.

Table 2: Properties of 4-(Benzyloxy)pyridine Derivatives

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight

Melting Point
(°C)

4-

(Benzyloxy)pyridi

ne

49826-70-2 C₁₂H₁₁NO 185.22 g/mol 57-58

4-

(Benzyloxy)pyridi

ne N-oxide

2683-66-1 C₁₂H₁₁NO₂ 201.22 g/mol 178-179 (dec.)[2]

4-

(Benzyloxy)pyridi

n-2-amine

85333-26-2 C₁₂H₁₂N₂O 200.24 g/mol Not available

Table 3: Properties of Hydrazinylpyridine Isomers and Related Compounds
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Melting
Point (°C)

Boiling
Point (°C)

2-

Hydrazinopyri

dine

4930-98-7 C₅H₇N₃ 109.13 g/mol 41-44[1]
269.7 at 760

mmHg[1]

5-

(Benzyloxy)-2

-

hydrazinylpyri

dine

1780454-25-

2
C₁₂H₁₃N₃O 215.25 g/mol Not available Not available

Proposed Experimental Protocols
While a specific protocol for the synthesis of 4-(Benzyloxy)-2-hydrazinylpyridine is not

documented, a plausible route can be designed based on established methods for preparing

hydrazinylpyridines from their corresponding halo-pyridines.[3][4][5] The most common

approach involves the nucleophilic substitution of a chlorine or bromine atom on the pyridine

ring with hydrazine.

Proposed Synthesis of 4-(Benzyloxy)-2-
hydrazinylpyridine
This protocol is adapted from the general synthesis of 2-hydrazinopyridine from 2-

chloropyridine.[4]

Starting Material: 4-(Benzyloxy)-2-chloropyridine. (This precursor would first need to be

synthesized, for instance, from 2-chloro-4-hydroxypyridine and benzyl bromide).

Reaction:

Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

dissolve 4-(Benzyloxy)-2-chloropyridine (1 equivalent) in a suitable high-boiling solvent such

as butan-1-ol.[4]
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Reagent Addition: Add an excess of hydrazine hydrate (e.g., 5-10 equivalents) to the

solution. Using a large excess of hydrazine hydrate is a common strategy to maximize yield

and minimize the formation of dimer byproducts.[5]

Reaction Conditions: Heat the reaction mixture to reflux (approximately 100°C) and maintain

for 24-48 hours.[4]

Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC)

until the starting material is completely consumed.[4]

Work-up:

Cool the reaction mixture to room temperature.

Dilute the mixture with water.[4]

Extract the product into an organic solvent such as ethyl acetate (3-5 times).[4]

Combine the organic layers.

Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄).[4]

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.[4]

The resulting crude product can be purified by column chromatography on silica gel to

yield pure 4-(Benzyloxy)-2-hydrazinylpyridine.

Characterization
The structure and purity of the synthesized compound should be confirmed using standard

analytical techniques:

NMR Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation. The spectra of

substituted pyridines can be complex, and 2D NMR techniques may be necessary for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/post/Does-anyone-have-experience-in-the-large-scale-synthesis-of-2-Hydrazinopyridine
https://www.chemicalbook.com/synthesis/2-hydrazinopyridine.htm
https://www.chemicalbook.com/synthesis/2-hydrazinopyridine.htm
https://www.chemicalbook.com/synthesis/2-hydrazinopyridine.htm
https://www.chemicalbook.com/synthesis/2-hydrazinopyridine.htm
https://www.chemicalbook.com/synthesis/2-hydrazinopyridine.htm
https://www.chemicalbook.com/synthesis/2-hydrazinopyridine.htm
https://www.benchchem.com/product/b2803430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2803430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


unambiguous assignment.[6][7]

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Infrared (IR) Spectroscopy: To identify functional groups such as N-H stretches from the

hydrazine moiety and C-O stretches from the benzyloxy group.

Potential Biological Significance
Pyridine and its derivatives are fundamental scaffolds in medicinal chemistry, known to exhibit

a wide range of biological activities, including antimicrobial, antiviral, and antiproliferative

effects.[8][9][10] The introduction of different functional groups to the pyridine ring plays a

crucial role in modulating the pharmacological properties of these compounds.[9] Specifically,

imidazopyridine derivatives have shown potential as antitumor, antibacterial, and antiviral

agents.[11] Given these precedents, 4-(Benzyloxy)-2-hydrazinylpyridine could serve as a

valuable intermediate for the synthesis of more complex heterocyclic systems with potential

therapeutic applications.

Visualized Workflows
The following diagrams illustrate the proposed synthesis workflow and a general workflow for

the characterization and screening of a novel chemical entity like 4-(Benzyloxy)-2-
hydrazinylpyridine.
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Caption: Proposed workflow for the synthesis of 4-(Benzyloxy)-2-hydrazinylpyridine.
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Caption: General workflow for characterization and biological evaluation of a novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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